Cas no 1261916-97-5 (5-(2,6-Difluorophenyl)-3-methylphenol)

• Product Name: 5-(2,6-Difluorophenyl)-3-methylphenol
• CAS No: 1261916-97-5
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313204
• CID: 2763298
• PubChem ID: 53218896
• Update Time: 2025-10-28

5-(2,6-Difluorophenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261916-97-5
• MFCD18313204
• 5-(2,6-DIFLUOROPHENYL)-3-METHYLPHENOL
• 5-(2,6-Difluorophenyl)-3-methylphenol, 95%
• 2',6'-Difluoro-5-methyl[1,1'-biphenyl]-3-ol
• DTXSID20683793
• 5-(2,6-Difluorophenyl)-3-methylphenol

• MDL： MFCD18313204
• Inchi： 1S/C13H10F2O/c1-8-5-9(7-10(16)6-8)13-11(14)3-2-4-12(13)15/h2-7,16H,1H3
• InChI Key： KTOXNDPJDBVQII-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=C(C=C(C)C=1)O)F

Computed Properties

• Exact Mass: 220.06997126Da
• Monoisotopic Mass: 220.06997126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,6-Difluorophenyl)-3-methylphenol

Introduction to 5-(2,6-Difluorophenyl)-3-methylphenol (CAS No. 1261916-97-5)

The compound 5-(2,6-Difluorophenyl)-3-methylphenol, identified by the CAS number 1261916-97-5, represents a significant advancement in the realm of pharmaceutical and chemical research. This molecule, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine substituents and a methyl group on a phenolic backbone imparts distinct electronic and steric properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the investigation of fluorinated aromatic compounds. These molecules are valued for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The specific arrangement of fluorine atoms in 5-(2,6-Difluorophenyl)-3-methylphenol contributes to its potential as a scaffold for developing novel therapeutic agents. Specifically, the electron-withdrawing nature of the fluorine atoms can modulate the reactivity and interactions of the compound with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict possible binding modes of 5-(2,6-Difluorophenyl)-3-methylphenol with various enzymes and receptors. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

The synthesis of 5-(2,6-Difluorophenyl)-3-methylphenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for scalability and commercial viability, ensuring that researchers can access sufficient quantities of the compound for both preclinical and clinical studies.

Recent advancements in spectroscopic techniques have provided valuable insights into the structural and conformational properties of 5-(2,6-Difluorophenyl)-3-methylphenol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have enabled researchers to elucidate its molecular structure with high precision. These structural details are essential for understanding its reactivity and for designing derivatives with enhanced pharmacological properties.

The pharmacological potential of 5-(2,6-Difluorophenyl)-3-methylphenol has been further explored through in vitro assays. These studies have revealed that the compound demonstrates moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with mitochondrial enzymes has been investigated, indicating possible applications in managing metabolic disorders. The multifaceted biological activities observed underscore the need for comprehensive pharmacological profiling to fully harness its therapeutic potential.

In conclusion, 5-(2,6-Difluorophenyl)-3-methylphenol (CAS No. 1261916-97-5) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activities. The combination of fluorine substitution with a phenolic moiety offers a versatile platform for drug discovery. As research progresses, further optimization and clinical evaluation will be necessary to determine its full therapeutic spectrum and potential applications in human medicine.